2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone
• InChI: InChI=1S/C16H19Cl2NO4/c1-15(2)22-9-16(10-23-15)7-19(8-16)14(20)6-21-13-4-3-11(17)5-12(13)18/h3-5H,6-10H2,1-2H3
• InChI Key: AWBBUKJUILQFSE-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CN(C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl)CO1)C
• Molecular Formula: C16H19Cl2NO4
• Molecular Weight: 360.2 g/mol
• CAS No.: 1396685-06-5

Description

2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone is a useful research compound. Its molecular formula is C16H19Cl2NO4 and its molecular weight is 360.23. The purity is usually 95%.
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Biological Activity

2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone is a complex organic compound notable for its diverse biological activities and potential applications in medicinal chemistry and agriculture. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular structure of this compound features a dichlorophenoxy moiety and a unique spirocyclic framework. The presence of functional groups such as phenoxy and the spirocyclic structure contributes significantly to its biological properties.

Property	Value
Molecular Formula	C15H18Cl2N2O3
Molecular Weight	335.22 g/mol
Density	1.476 g/cm³
Boiling Point	471.4 °C
Melting Point	Not Available

Synthesis

The synthesis of 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone typically involves multi-step organic reactions. Key steps include:

• Formation of the Spirocyclic Structure : Utilizing appropriate precursors to achieve the spirocyclic configuration.
• Introduction of Functional Groups : Adding the dichlorophenoxy group through electrophilic aromatic substitution.
• Purification : Employing techniques such as chromatography to isolate the final product with high purity.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of this compound. In vitro assays demonstrated its ability to inhibit the proliferation of various cancer cell lines, including:

• HeLa Cells : IC50 values in the low micromolar range.
• MDA-MB-231 Cells : Notable efficacy observed with enhanced cytotoxic effects compared to standard chemotherapeutic agents.

Table 1: Anticancer Activity Against Different Cell Lines

Cell Line	IC50 (µM)
HeLa	0.180
MDA-MB-231	0.310
A549	0.370
HT-29	0.400
MCF-7	0.450

Antifungal Activity

The compound has also been evaluated for antifungal activity against pathogenic fungi. Research indicates that it exhibits significant antifungal properties, particularly against filamentous fungi such as:

• Aspergillus fumigatus
• Scedosporium apiospermum

The structure-activity relationship revealed that modifications in the chemical structure could enhance antifungal efficacy.

The mechanism by which 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone exerts its biological effects is not fully elucidated but is believed to involve:

• Inhibition of Tubulin Polymerization : Similar to known antitumor agents.
• Histone Deacetylase (HDAC) Inhibition : Demonstrated moderate HDAC inhibitory activity, leading to increased acetylation of histones, which may contribute to its anticancer effects.

Case Studies

Several case studies have been conducted to evaluate the biological activity of this compound:

• Study on Cancer Cell Lines : A study published in a peer-reviewed journal demonstrated that derivatives of this compound showed enhanced potency against various cancer cell lines compared to conventional treatments .
• Antifungal Efficacy Evaluation : A separate investigation focused on the antifungal properties revealed that certain modifications in the chemical structure significantly increased antifungal activity against specific strains .